Cas no 86445-79-6 (Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-)
86445-79-6 structure
Product Name:Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-
CAS No:86445-79-6
MF:C11H15IO
MW:290.140675783157
CID:1862151
PubChem ID:12857385
Update Time:2025-04-21
Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-
- 86445-79-6
- 2-(tert-butyl)-6-iodo-4-methylphenol
- SCHEMBL4857989
-
- Inchi: 1S/C11H15IO/c1-7-5-8(11(2,3)4)10(13)9(12)6-7/h5-6,13H,1-4H3
- InChI Key: NFMLDHUGPFNDLW-UHFFFAOYSA-N
- SMILES: IC1C=C(C)C=C(C=1O)C(C)(C)C
Computed Properties
- Exact Mass: 290.01676Da
- Monoisotopic Mass: 290.01676Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.2Ų
Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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